Cas no 2229204-07-1 (1-(3-Bromo-4-methylthiophen-2-yl)-2-methylpropan-2-amine)

• Product Name: 1-(3-Bromo-4-methylthiophen-2-yl)-2-methylpropan-2-amine
• CAS No: 2229204-07-1
• MF: C₉H₁₄BrNS
• MW: 248.183160305023
• CID: 5600005
• PubChem ID: 165796813
• Update Time: 2025-08-05

1-(3-Bromo-4-methylthiophen-2-yl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-4-methylthiophen-2-yl)-2-methylpropan-2-amine
• 2229204-07-1
• EN300-1919102
• 1-(3-Bromo-4-methylthiophen-2-yl)-2-methylpropan-2-amine

• Inchi： 1S/C9H14BrNS/c1-6-5-12-7(8(6)10)4-9(2,3)11/h5H,4,11H2,1-3H3
• InChI Key： VVSVXGWTOSEOIN-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CSC=1CC(C)(C)N

Computed Properties

• Exact Mass: 247.00303g/mol
• Monoisotopic Mass: 247.00303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(3-Bromo-4-methylthiophen-2-yl)-2-methylpropan-2-amine

Introduction to 1-(3-Bromo-4-methylthiophen-2-yl)-2-methylpropan-2-amine (CAS No. 2229204-07-1)

1-(3-Bromo-4-methylthiophen-2-yl)-2-methylpropan-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2229204-07-1, belongs to the class of thiophene derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a brominated thiophene ring and an amine functional group, make it a promising candidate for further exploration in drug discovery and development.

The compound’s molecular structure consists of a 3-bromo-4-methylthiophen-2-yl moiety attached to a secondary amine substituent on a 2-methylpropan-2-amine backbone. This unique arrangement suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for modulating various physiological processes. The bromine atom at the 3-position of the thiophene ring introduces electrophilic characteristics, enhancing its reactivity in synthetic transformations and facilitating further derivatization for tailored pharmacological effects.

In recent years, there has been growing interest in thiophene-based compounds due to their role as key scaffolds in the design of novel therapeutics. Studies have demonstrated that modifications within the thiophene core can significantly influence the pharmacokinetic and pharmacodynamic properties of molecules. The incorporation of both bromine and methyl groups in 1-(3-Bromo-4-methylthiophen-2-yl)-2-methylpropan-2-amine positions it as a versatile building block for medicinal chemists aiming to develop small-molecule inhibitors or agonists.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies for neurological disorders. Research has indicated that certain thiophene derivatives exhibit neuroprotective and anti-inflammatory properties, which are relevant to conditions such as Alzheimer’s disease and Parkinson’s disease. The amine group in 1-(3-Bromo-4-methylthiophen-2-yl)-2-methylpropan-2-amine provides a site for hydrogen bonding interactions, which could be exploited to enhance binding affinity to biological targets involved in these pathologies.

Additionally, the structural motif of this compound finds relevance in the field of anticancer research. Thiophene derivatives have been reported to interfere with critical signaling pathways involved in tumor growth and progression. The presence of a bromine atom allows for further functionalization via cross-coupling reactions, enabling the synthesis of more complex analogs with enhanced cytotoxicity against various cancer cell lines. Preliminary studies suggest that derivatives of this compound may exhibit selective toxicity toward malignant cells while minimizing side effects on healthy tissues.

The synthesis of 1-(3-Bromo-4-methylthiophen-2-yl)-2-methylpropan-2-amine involves multi-step organic transformations, including bromination of a methylthiophene precursor followed by nucleophilic substitution with an amine reagent. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are essential for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The compound’s physicochemical properties, such as solubility and stability, are also critical factors in its potential use as a drug candidate. Solubility studies indicate that 1-(3-Bromo-4-methylthiophen-2-yl)-2-methylpropan-2-amine exhibits moderate solubility in organic solvents but limited water solubility, which may influence its formulation and delivery systems. Efforts are ongoing to optimize its solubility through structural modifications or co-administration with solubilizing agents.

In conclusion, 1-(3-Bromo-4-methylthiophen-2-yl)-2-methylpropan-2-am ine (CAS No. 2229204-07) represents a valuable scaffold in medicinal chemistry with potential applications across multiple therapeutic areas. Its unique structural features, combined with its synthetic accessibility, make it an attractive candidate for further investigation. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play a significant role in the development of next-generation therapeutics.